Cas no 22239-97-0 ((3-Methylquinoxalin-2-yl)(phenyl)methanone)
22239-97-0 structure
Product Name:(3-Methylquinoxalin-2-yl)(phenyl)methanone
CAS No:22239-97-0
MF:C16H12N2O
MW:248.27928352356
CID:2836420
PubChem ID:12405633
Update Time:2025-04-21
(3-Methylquinoxalin-2-yl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
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- (3-Methyl-quinoxalin-2-yl)-phenyl-methanone
- (3-Methylquinoxalin-2-yl)(phenyl)methanone
- 3-benzoyl-2-methylquinoxaline
- DTXSID60496723
- 22239-97-0
- SCHEMBL11177962
-
- Inchi: 1S/C16H12N2O/c1-11-15(16(19)12-7-3-2-4-8-12)18-14-10-6-5-9-13(14)17-11/h2-10H,1H3
- InChI Key: HZWMDWFWRZULNC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C(C)=NC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 248.094963011Da
- Monoisotopic Mass: 248.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.9Ų
(3-Methylquinoxalin-2-yl)(phenyl)methanone Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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